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Compound of Interest

Compound Name: Triethylaluminum

Cat. No.: B1256330

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Triethylaluminum (TEA), identified by CAS Number 97-93-8, is a highly reactive and versatile
organoaluminum compound. With the chemical formula Al(CzHs)s or, more accurately as a
dimer, Al2(CzHb5)s, it exists as a colorless to yellowish liquid at room temperature.[1] Its powerful
Lewis acidity and reducing properties make it an indispensable reagent and catalyst in a
multitude of industrial and laboratory settings.[2] However, its pyrophoric nature, igniting
spontaneously in air and reacting violently with water, necessitates specialized handling
procedures.[1][3] This guide provides a detailed overview of its properties, synthesis,
applications, and experimental protocols relevant to its use in research and development.

Core Properties and Identification

Triethylaluminum is characterized by its unique chemical identity and distinct physical
properties. It is commonly supplied as a neat liquid or in solution with hydrocarbon solvents like
hexane, heptane, or toluene to mitigate its pyrophoric nature.[4][5]

Chemical Identity
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Identifier Value

Chemical Name Triethylaluminum

Aluminum triethyl, Triethylalumane, TEA,

Synonyms TEAL[Z]

CAS Number 97-93-8[4]

Molecular Formula CeH1sAl[2]

Molecular Weight 114.17 g/mol [6]

Structure Dimeric in nature, Al2(C2Hs)s[1]

SMILES String CC--INVALID-LINK--CC[7]

INChl Key VOITXYVAKOUIBA-UHFFFAOYSA-N[7]

Physicochemical Properties

The physical and chemical properties of triethylaluminum are summarized below. These
values are critical for designing experiments and ensuring safe handling.

Property Value
Appearance Clear, colorless liquid[6]
Melting Point -52.5 °C to -50 °C[2][6]
N , 194 °C (at 1,013 hPa); 128-130 °C (at 50
Boiling Point
mmHg)[6][7]
Density 0.832 to 0.835 g/cm3 at 25 °CJ[6][7]
Flash Point -20 °C to -18 °C[2][6]
Vapor Pressure 1 mmHg at 62.2 °CJ[7]
N Miscible with saturated hydrocarbons; Reacts
Solubility ] ]
violently with water[4]
Autoignition Spontaneously ignites in air[4]
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Synthesis and Manufacturing

The industrial production of triethylaluminum is primarily achieved through a multi-step "direct
synthesis" process developed by Karl Ziegler.[1][8] This efficient method uses aluminum,
hydrogen, and ethylene as starting materials.[1] The process can be summarized in two main
stages: the formation of diethylaluminum hydride, followed by its reaction with ethylene to yield

triethylaluminum.[8]
The overall reaction is: 2 Al + 3 H2 + 6 C2Ha — Al2(CzHs)se[1]

Another method involves the reduction of ethylaluminum sesquichloride (Al2ClzEts) with an

alkali metal like sodium.[1]

Industrial Synthesis of Triethylaluminum

Stage 1: Hydride Formation

Hydrogen (Hz)
Aluminum (Al)
Reactor 1
(120-130°C, 8-12 MPa) Diethylaluminum Hydride
Recycled TEA (Et:AIH)
Stage 2: Ethylation
Reactor 2 P
Ethylene (CzHa) (85°C, 0.2-0.3 MPa) Crude TEA Purification
R y Distillation Pure Triethylaluminum
ecycle =
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Caption: Industrial synthesis pathway for Triethylaluminum.
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Key Applications

Triethylaluminum's high reactivity makes it a valuable component in several key chemical
processes, from large-scale polymer production to specialized organic synthesis.

o Ziegler-Natta Catalysis: A primary application of TEA is as a co-catalyst in Ziegler-Natta
polymerization for producing polyolefins like polyethylene and polypropylene.[1][9] It serves
to activate the transition metal catalyst (e.g., titanium tetrachloride) by alkylation and
reduction, and also acts as a scavenger for impurities like water and oxygen.[1]

e Production of Fatty Alcohols: TEA is used as an intermediate in the industrial synthesis of
fatty alcohols, which are precursors to detergents and plasticizers.[1] This involves the
oligomerization of ethylene in the "Aufbau" (growth) reaction.[1]

o Organic and Pharmaceutical Synthesis: In laboratory and fine chemical settings, TEA serves
as a potent nucleophilic ethylating agent and a Lewis acid. It is used in stereoselective
synthesis to produce complex active pharmaceutical ingredients and facilitate challenging C-
C bond formations.[6]

o Pyrophoric Agent: Its property of igniting spontaneously in air makes it an effective ignitor for
rocket engines.[8] The SpaceX Falcon 9 rocket, for instance, uses a TEA-triethylborane
mixture for first-stage ignition.

Experimental Protocols and Methodologies

Due to its hazardous nature, all work with triethylaluminum must be conducted under an inert
atmosphere (e.g., nitrogen or argon) using specialized techniques and equipment.[10]

General Protocol for Handling and Transfer
(Syringe/Cannula)

This protocol outlines the standard procedure for safely transferring pyrophoric liquids like
triethylaluminum from a reagent bottle to a reaction flask.

Materials:

o Sure/Seal™ bottle of triethylaluminum
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 Dry, nitrogen-flushed glassware (reaction flask with septum)

e Dry, gas-tight syringe and long needle

e Double-tipped needle (cannula)

* Inert gas source (Nitrogen or Argon) with a bubbler setup

o Personal Protective Equipment (PPE): Fire-resistant lab coat, safety glasses with side
shields, face shield, and fire-retardant gloves over chemically resistant gloves.[10]

Procedure:

e Preparation: Ensure the reaction flask is oven-dried, assembled while hot, and thoroughly
purged with inert gas. The triethylaluminum bottle should be clamped securely in the fume
hood.[10]

e Pressurizing the Reagent Bottle: Insert a needle from the inert gas line through the septum
of the TEA bottle to create a slight positive pressure. The gas flow should be gentle,
observable through the bubbler.

o Syringe Transfer: Puncture the septum with a dry, inert-gas-flushed syringe and needle.
Slowly draw the desired volume of liquid into the syringe. It's advisable to draw a small
amount of inert gas from the headspace into the syringe after drawing the liquid to act as a
buffer.[7]

» Delivery: Quickly and smoothly withdraw the syringe from the reagent bottle and insert it
through the septum of the reaction flask. Inject the triethylaluminum into the flask, ensuring
the needle tip is below the solvent level if applicable.

e Cleaning: Immediately rinse the syringe and needle by drawing up and expelling an inert, dry
solvent (e.g., hexane or toluene) into a separate flask designated for quenching. Repeat this
process three times.[11]
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Workflow for Safe Handling and Quenching of TEA
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Caption: Safe handling and quenching workflow for Triethylaluminum.
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Protocol for Quenching and Disposal

Small amounts of excess or residual triethylaluminum must be carefully destroyed before
disposal.

Procedure:

 Dilution: Transfer the residual TEA to a reaction flask containing an unreactive, dry solvent
(e.g., heptane or toluene) under an inert atmosphere. The dilution should be significant (at
least 10-fold).[7]

o Cooling: Place the flask in an ice-water or dry ice/acetone bath to dissipate the heat
generated during quenching.[10]

e Primary Quench: Slowly and dropwise, add a less reactive alcohol like isopropanol to the
stirred solution. Vigorous gas evolution (ethane) will occur. Continue addition until gas
evolution subsides.[7]

o Secondary Quench: To ensure complete reaction, slowly add methanol, which is more
reactive than isopropanol.[7]

e Final Quench: Once gas evolution has ceased with methanol, very cautiously add water
dropwise to neutralize any remaining reactive species.[7]

o Disposal: The resulting solution, containing aluminum salts and alcohols, should be
neutralized and disposed of as hazardous waste according to institutional guidelines.[7]

Representative Protocol: Ziegler-Natta Polymerization of
Ethylene

This procedure is a representative example of a lab-scale ethylene polymerization.
Materials:

o High-pressure stainless-steel reactor equipped with a stirrer, temperature control, and gas
inlets.

o Catalyst: MgClz-supported TiCla catalyst.
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Co-catalyst: Triethylaluminum (TEA) solution in hexane.
Solvent: Anhydrous isobutane or heptane.
Monomer: High-purity ethylene gas.

Chain Transfer Agent (optional): Hydrogen gas.

Procedure:

Reactor Preparation: The reactor is thoroughly dried and purged with nitrogen. The solvent
(e.g., isobutane) is added to the reactor.

Catalyst Introduction: A precise amount of TEA solution (e.g., to achieve an Al/Ti molar ratio
of 100) is injected into the reactor, followed by the solid titanium-based catalyst precursor as
a slurry.[12]

Polymerization: The reactor is heated to the target temperature (e.g., 80-85 °C) and
pressurized with ethylene to the desired partial pressure (e.g., 0.7-0.8 MPa).[12][13] If used,
hydrogen is added to control molecular weight.[13]

Reaction Monitoring: The reaction is maintained for a set time (e.g., 60 minutes), with
ethylene fed continuously to maintain constant pressure.[13]

Termination: The polymerization is terminated by venting the ethylene and adding a
guenching agent like acidified alcohol.

Product Isolation: The resulting polyethylene powder is collected, washed with alcohol to
remove catalyst residues, and dried.

Representative Protocol: Asymmetric Ethylation of
Aldehydes

This general procedure demonstrates the use of TEA in stereoselective synthesis to create

chiral alcohols, a common step in pharmaceutical synthesis.

Materials:
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Chiral Ligand: e.g., (S)-BIQOL

Catalyst Precursor: Titanium isopropoxide [Ti(O-i-Pr)4]

Reagent: Triethylaluminum (1.0 M solution in hexane)

Substrate: Aromatic aldehyde (e.g., benzaldehyde)

Solvent: Anhydrous THF

Procedure:

Catalyst Formation: To a solution of the chiral ligand (e.g., 0.025 mmol) in THF (1.0 mL) at
0°C under an inert atmosphere, add titanium isopropoxide (0.80 mmol).[6]

» Activation: Stir the mixture for 15 minutes, then add the triethylaluminum solution (0.75
mmol). Stir for an additional 15 minutes to form the active chiral titanium complex.[6]

» Addition Reaction: Add the aromatic aldehyde (e.g., 0.25 mmol) to the catalyst mixture.[6]

o Reaction and Quenching: Maintain the reaction at 0°C for the specified time (e.g., 6 hours).
After completion, quench the reaction carefully with an aqueous acid solution (e.g., 1N HCI).

o Workup and Analysis: Extract the product with an organic solvent, dry, and concentrate. The
product, a chiral 1-arylpropan-1-ol, can be purified by chromatography. The enantiomeric
excess (ee) is determined by chiral HPLC analysis.[6]

Reaction Mechanisms
Ziegler-Natta Catalyst Activation

In Ziegler-Natta polymerization, TEA plays a crucial role in activating the precatalyst, typically
TiCla supported on MgClz. The process involves the alkylation of the titanium center, where
ethyl groups from TEA replace chloride atoms, and the reduction of Ti(IV) to the active Ti(lll)
species. This creates a vacant coordination site on the titanium center, which is essential for
olefin binding and insertion.
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Ziegler-Natta Catalyst Activation and Polymerization
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Caption: Mechanism of Ziegler-Natta polymerization initiated by TEA.
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Safety and Toxicology

Triethylaluminum is an extremely hazardous substance that requires stringent safety
protocols. Its primary hazards are its pyrophoricity and high reactivity.

H | Classificati

Classification Hazard Statement

H250: Catches fire spontaneously if exposed to

GHS Pyrophoric Liquid ]
air[4]

H260: In contact with water releases flammable

GHS Water-Reactive . o
gases which may ignite spontaneously[4]

) ) H314: Causes severe skin burns and eye
GHS Skin Corrosion
damage[4]

Health: 3, Flammability: 4, Instability: 3, Special:
NFPA 704 _
W (Reacts with water)

Toxicological Data

Due to its intense reactivity, standard toxicological testing is often not feasible.[4] The primary
health effect is severe tissue destruction upon contact.[4] It is extremely destructive to the skin,

eyes, and respiratory tract.[4]
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Exposure Route Effect Data

Causes severe irritation and
LC50 (Rat): 10 g/m3 for 15

Inhalation burns to the nose, throat, and )
min[9]
lungs.[9]
i Causes severe chemical and Data not available due to high

Skin Contact o

thermal burns.[4] reactivity.[4]

Causes severe eye damage Data not available due to high
Eye Contact o

and burns.[4] reactivity.[4]

) Causes severe burns to the )
Ingestion ) ) Data not available.
gastrointestinal tract.

No ingredient is identified as a
Carcinogenicity Not classified as a carcinogen.  carcinogen by IARC, NTP, or
OSHA.

First Aid Measures:

Skin Contact: Do NOT use water. Brush off loose particles and immerse the affected area in
cool water or wrap in wet bandages. Seek immediate medical attention.

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes,
holding eyelids apart. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

Fire Fighting: Do NOT use water, foam, or halogenated agents. Use dry chemical powder
(Class D), dry sand, or powdered lime to smother the fire.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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